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Compound of Interest

Compound Name: Decamethyltetrasiloxane

Cat. No.: B1670013

An In-Depth Technical Guide on the Nomenclature of Decamethyltetrasiloxane

Introduction

Decamethyltetrasiloxane is a linear, non-cyclic siloxane oligomer that serves as a
fundamental component in a wide array of scientific and industrial applications. Its unique
properties, such as low surface tension, excellent thermal stability, and lubricating capabilities,
make it a preferred ingredient in personal care products, industrial lubricants, sealants, and as
a chemical intermediate for the synthesis of more complex silicone polymers.[1] Given its
prevalence, a precise understanding of its nomenclature is paramount for researchers,
scientists, and drug development professionals to ensure clarity, avoid ambiguity in
experimental records, and maintain data integrity across global databases.

This guide provides a comprehensive overview of the International Union of Pure and Applied
Chemistry (IUPAC) name, common synonyms, and registered identifiers for
decamethyltetrasiloxane. It is designed to serve as an authoritative reference for accurate
chemical communication and documentation.

Part 1: Definitive Chemical Identification

The foundation of unambiguous chemical communication lies in the use of standardized,
systematic identifiers that describe the exact molecular structure.

IUPAC Nomenclature
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The International Union of Pure and Applied Chemistry (IUPAC) provides systematic rules for
naming chemical compounds. For decamethyltetrasiloxane, there are two primary systematic
names encountered in chemical literature:

 [dimethyl(trimethylsilyloxy)silylJoxy-dimethyl-trimethylsilyloxysilane[2][3]: This is a highly
descriptive IUPAC name that precisely details the nested structure of the molecule, treating it
as a silane derivative. It articulates how dimethylsilyl groups are bonded to trimethylsilyloxy
groups.

e 1,1,1,3,3,55,7,7,7-Decamethyltetrasiloxane[2][3][4][5][6][7]: This is the most common
systematic name. It clearly identifies the core structure as a "tetrasiloxane" (a chain of four
silicon atoms linked by oxygen atoms) and specifies that ten ("deca-") methyl groups are
attached to these silicon atoms at the indicated positions.

While the former is more structurally explicit according to formal IUPAC rules, the latter is more
widely adopted in chemical databases and literature for its clarity and directness in describing
the siloxane backbone.

Chemical Abstracts Service (CAS) Registry Number

To eliminate any confusion arising from multiple naming conventions, the Chemical Abstracts
Service (CAS) assigns a unique numerical identifier to every known chemical substance. This
number is a global standard used in scientific literature, regulatory submissions, and
commercial catalogs.

« CAS Number:141-62-8[8][1][2][4][]

The CAS number is the most reliable identifier for decamethyltetrasiloxane, as it is specific to
this single substance regardless of the name used.

Molecular Structure and Formulae

Machine-readable formats are essential for computational chemistry and database searches.
These identifiers provide an unambiguous representation of the molecular structure.

e Molecular Formula: C10H3003Sia[8][1][2][4][5][7]1[9]
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e SMILES String: C--INVALID-LINK--(C)O--INVALID-LINK--(C)O--INVALID-LINK--(C)O--
INVALID-LINK--(C)C[3][4]

« InChl String: 1S/C10H3003Si4/c1-14(2,3)11-16(7,8)13-17(9,10)12-15(4,5)6/h1-10H3[3][7]

Part 2: Synonyms and Common Ildentifiers

In practice, a variety of names for decamethyltetrasiloxane are used across different
contexts, from laboratory research to industrial manufacturing.

Common Name

o Decamethyltetrasiloxane: This is the most frequently used name in commercial and
general scientific contexts.[9][10] It is descriptive enough for common use while being less
cumbersome than the full IUPAC name.

Systematic and Semi-Systematic Synonyms

Several other names based on chemical structure are also found in technical documents and
databases:

» Tetrasiloxane, decamethyl-[1][11][2][4][7]
e 1,1 3,3-Tetramethyl-1,3-bis(trimethylsiloxy)disiloxane[3]
e [(CH3)3SiOSIi(CHs)2]20[1][7]

Trade Names and Industrial Codes

In commercial settings, decamethyltetrasiloxane is often referred to by trade names or
internal company codes, which typically denote a specific purity, viscosity, or formulation.

e MD:2M[5]
e« PMX-200 1.5 CS[1]
« SH 200-1.5CS[1]

« DC 200 Fluid 1.5[1]
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o KF96L1.5[1]
o CD3780/D3780[1][7]

Part 3: Data Summary and Visualization

For ease of reference, the key identifiers and basic physical properties of
decamethyltetrasiloxane are summarized below.

Data Presentation

Table 1: Key Identifiers and Properties of Decamethyltetrasiloxane

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5127094.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5127094.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=141-62-8
https://www.benchchem.com/product/b1670013?utm_src=pdf-body
https://www.benchchem.com/product/b1670013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Type Value Reference(s)
[dimethyl(trimethylsilyloxy)silyl]
IUPAC Name oxy-dimethyl- [2][3]

trimethylsilyloxysilane

Systematic Name

1,1,1,3,35,5,7,7,7-

Decamethyltetrasiloxane

[21141[7]

Common Name

Decamethyltetrasiloxane

CAS Number 141-62-8 [1][21[41[9]
Molecular Formula C10H3003Sia [8112][4]1[9]
Molecular Weight 310.69 g/mol [BIIL1I21[41[9]
C--INVALID-LINK--(C)O--
INVALID-LINK--(C)O--
SMILES [4]
INVALID-LINK--(C)O--
INVALID-LINK--(C)C
YFCGDEUVHLPRCZ-
InChl Key [31[7]
UHFFFAOYSA-N
Appearance Colorless clear liquid [1]
Boiling Point 194 °C [8][1]
Melting Point -68 °C [1]
Density ~0.854 g/mL at 25 °C [11[3]

Mandatory Visualization

The following diagram illustrates the relationship between the core chemical entity and its

various identifiers, highlighting the central role of the CAS number in linking all synonyms.
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Caption: Hierarchical relationship of decamethyltetrasiloxane identifiers.

Part 4: Causality and Best Practices in
Nomenclature

The existence of multiple names for a single chemical is a common challenge stemming from
historical naming conventions, the evolution of systematic rules (IUPAC), and commercial
branding. This complexity necessitates a rigorous approach to identification in a professional
setting.

Expert Recommendations for Researchers:

» Prioritize the CAS Number: For all database entries, experimental reports, and publications,
the CAS number (141-62-8) should be the primary identifier. It is the only universally unique
and stable designation for decamethyltetrasiloxane.

« Initial Specification: In any formal document, it is best practice to introduce the compound by
its full systematic name (e.g., 1,1,1,3,3,5,5,7,7,7-Decamethyltetrasiloxane) alongside its
CAS number upon first mention.
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o Consistent Usage: After the initial, precise identification, the common name
"decamethyltetrasiloxane"” can be used throughout the remainder of the document for
improved readability.

e Procurement and SDS: When sourcing materials, cross-reference the product name and any
trade names with the CAS number provided on the Safety Data Sheet (SDS) and Certificate
of Analysis (CoA) to ensure the correct material is being acquired.

Adherence to these practices constitutes a self-validating system, ensuring that the work is
reproducible, and its data is accurately indexed and searchable.

Conclusion

Decamethyltetrasiloxane is identified by a range of names, from highly descriptive IUPAC
nomenclature to common trade names. For the scientific and research community, a mastery of
this nomenclature is essential for maintaining accuracy and clarity in communication. By
prioritizing the CAS number (141-62-8) as the definitive identifier and following best practices
for documentation, professionals can effectively navigate the complexities of chemical
terminology and uphold the highest standards of scientific integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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